molecular formula C23H18ClNO2S B5318004 2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide

2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide

Cat. No. B5318004
M. Wt: 407.9 g/mol
InChI Key: PSYRMERRBXSKNP-OVCLIPMQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide, also known as CTB, is a chemical compound that is widely used in scientific research. It is a small molecule that has shown promising results in various studies related to cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, a process that leads to programmed cell death.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been found to inhibit the activity of certain enzymes that are involved in the production of reactive oxygen species, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide in lab experiments is its high potency. It has been shown to exhibit anti-tumor activity at low concentrations. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide. One area of interest is the development of more efficient synthesis methods that can increase the yield of the compound. Another area of research is the identification of the specific enzymes that this compound targets and how it inhibits their activity. Additionally, this compound has shown potential for use in combination with other drugs for the treatment of cancer and other diseases, which could be explored further in future studies.
Conclusion:
In conclusion, this compound is a small molecule that has shown promising results in various studies related to cancer, inflammation, and other diseases. Its mechanism of action is not fully understood, but it has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has several advantages for use in lab experiments, including its high potency and cost-effectiveness. However, its low solubility in water can be a limitation. There are several future directions for research on this compound, including the development of more efficient synthesis methods and the identification of specific targets and potential combination therapies.

Synthesis Methods

The synthesis of 2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide involves the reaction of 2-chloro-N-(4-aminophenyl)benzamide with 4-(methylthio)phenylacrylic acid in the presence of a coupling agent. The resulting product is purified using column chromatography. The yield of the synthesis process is around 60-70%.

Scientific Research Applications

2-chloro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo. It has been studied for its potential use in treating breast cancer, colon cancer, and other types of cancer.

properties

IUPAC Name

2-chloro-N-[4-[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H18ClNO2S/c1-28-19-13-6-16(7-14-19)8-15-22(26)17-9-11-18(12-10-17)25-23(27)20-4-2-3-5-21(20)24/h2-15H,1H3,(H,25,27)/b15-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PSYRMERRBXSKNP-OVCLIPMQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CSC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H18ClNO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.